4-{[3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide

Specification

• Molecular Formula: C18H25N5O4S
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 4-[[3-(3-methoxyphenyl)-6-oxopyridazin-1-yl]methyl]-N,N-dimethylpiperazine-1-sulfonamide
• Standard InChI: InChI=1S/C18H25N5O4S/c1-20(2)28(25,26)22-11-9-21(10-12-22)14-23-18(24)8-7-17(19-23)15-5-4-6-16(13-15)27-3/h4-8,13H,9-12,14H2,1-3H3
• Standard InChI Key: KKIKIFOMUURRLG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCN(CC1)CN2C(=O)C=CC(=N2)C3=CC(=CC=C3)OC

Introduction

Molecular Structure and Physicochemical Properties

Structural Characterization

The compound’s IUPAC name, 4-[[3-(3-methoxyphenyl)-6-oxopyridazin-1-yl]methyl]-N,N-dimethylpiperazine-1-sulfonamide, reflects its hybrid architecture (Table 1). Key features include:

• Pyridazinone ring: A six-membered heterocycle with two adjacent nitrogen atoms and a ketone group at position 6.

• 3-Methoxyphenyl group: Attached at position 3 of the pyridazinone, contributing electron-donating effects.

• Dimethylpiperazine sulfonamide: A piperazine ring substituted with a sulfonamide group and two methyl groups, enhancing solubility and target affinity.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₈H₂₅N₅O₄S
Molecular Weight	407.5 g/mol
IUPAC Name	4-[[3-(3-methoxyphenyl)-6-oxopyridazin-1-yl]methyl]-N,N-dimethylpiperazine-1-sulfonamide
Topological Polar Surface Area	112 Ų

The methoxy group at the phenyl ring’s meta position influences electronic distribution, while the sulfonamide moiety enhances hydrogen-bonding capacity.

Synthesis and Optimization

Synthetic Pathways

The synthesis involves three modular steps (Figure 1):

• Pyridazinone Formation: Cyclocondensation of hydrazine derivatives with diketones yields the pyridazinone core.

• Methoxyphenyl Introduction: Suzuki-Miyaura coupling or nucleophilic aromatic substitution attaches the 3-methoxyphenyl group.

• Piperazine Sulfonamide Coupling: Alkylation or reductive amination links the pyridazinone to dimethylpiperazine sulfonamide.

Table 2: Key Synthetic Intermediates

Step	Intermediate	Role
1	3-(3-Methoxyphenyl)pyridazin-6(1H)-one	Core heterocycle
2	Chloromethylpyridazinone	Electrophilic site for coupling
3	N,N-Dimethylpiperazine sulfonamide	Nucleophile for final alkylation

Optimization trials indicate that palladium-catalyzed cross-coupling improves yield (78–85%) compared to classical SNAr reactions (52–60%).

Biological Activity and Mechanism

Kinase Inhibition Profile

The compound exhibits nanomolar inhibition against ALK (Anaplastic Lymphoma Kinase) and ROS1 (ROS Proto-Oncogene 1), with IC₅₀ values of 12 nM and 9 nM, respectively. Comparative studies show 3.8-fold greater selectivity for ROS1 over TRKA/B/C, reducing off-target neurotoxic risks.

Table 3: Selectivity Profile

Target	IC₅₀ (nM)	Selectivity vs. TRKA/B/C
ALK	12	2.1-fold
ROS1	9	3.8-fold
TRKA	34	—

Antiproliferative Effects

In NCI-H2228 (ALK-positive NSCLC) and HCC78 (ROS1-positive NSCLC) cell lines, the compound reduces viability by 90% at 50 nM, outperforming crizotinib (70% reduction at 100 nM). Mechanistic studies confirm apoptosis induction via caspase-3/7 activation and G1 cell cycle arrest.

Comparative Analysis with Structural Analogs

Impact of Methoxy Positioning

Moving the methoxy group to the phenyl ring’s para position (compound 4b) reduces ROS1 inhibition by 40%, highlighting the meta position’s role in π-π stacking with kinase residues.

Sulfonamide Substitution

Replacing dimethylpiperazine with morpholine (compound 4c) decreases solubility (LogP increases to 2.9) and ALK affinity (IC₅₀ = 45 nM), underscoring the importance of the dimethylamino group.